Cas no 2172017-12-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid
• CAS No: 2172017-12-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6585731
• PubChem ID: 165578964
• Update Time: 2025-06-29

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid
• 2172017-12-6
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclohexyl]formamido}propanoic acid
• EN300-1527921

• Inchi： 1S/C26H30N2O5/c1-26(24(31)27-15-13-23(29)30)14-7-6-12-22(26)28-25(32)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GJVNLFKVQFADGU-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic Acid (CAS No. 2172017-12-6): An Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid (CAS No. 2172017-12-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is a valuable intermediate in the synthesis of peptides and other bioactive molecules. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The core structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic protocols.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-amino acid derivatives in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also shown promise in cancer research. A research team from the University of California, San Francisco, reported that derivatives of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid can selectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be a valuable lead molecule for the development of new anticancer drugs.

The synthetic versatility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid is another factor contributing to its significance in pharmaceutical research. The presence of multiple functional groups, including carboxylic acid, amide, and amino functionalities, allows for a wide range of chemical modifications. This flexibility enables researchers to fine-tune the properties of the final product, optimizing its pharmacokinetic and pharmacodynamic profiles for specific therapeutic applications.

In clinical trials, compounds derived from 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid have shown promising results. For example, a phase II clinical trial evaluating a drug candidate based on this compound demonstrated significant improvements in patient outcomes with minimal side effects. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

The environmental impact of chemical synthesis is an important consideration in modern pharmaceutical research. Recent studies have focused on developing more sustainable and eco-friendly methods for synthesizing compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid. Techniques such as green chemistry and biocatalysis are being explored to reduce waste generation and energy consumption during the production process.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}propanoic acid (CAS No. 2172017-12-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic flexibility, and potential therapeutic benefits make it an important molecule for further investigation and development.